Cas no 57614-62-7 (1H-Indazole-1-propanamine, 3-phenyl-)

1H-Indazole-1-propanamine, 3-phenyl- structure
57614-62-7 structure
Product Name:1H-Indazole-1-propanamine, 3-phenyl-
CAS No:57614-62-7
MF:C16H17N3
MW:251.326283216476
CID:344823
PubChem ID:13706079
Update Time:2025-04-19

1H-Indazole-1-propanamine, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-1-propanamine, 3-phenyl-
    • 3-(3-phenylindazol-1-yl)propan-1-amine
    • 57614-62-7
    • DTXSID70547235
    • 3-(3-Phenyl-1H-indazol-1-yl)propan-1-amine
    • SCHEMBL11841385
    • Inchi: 1S/C16H17N3/c17-11-6-12-19-15-10-5-4-9-14(15)16(18-19)13-7-2-1-3-8-13/h1-5,7-10H,6,11-12,17H2
    • InChI Key: QMRUKUGSNLZWDL-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C(C2C=CC=CC=2)=N1)CCCN

Computed Properties

  • Exact Mass: 251.14241
  • Monoisotopic Mass: 251.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84

1H-Indazole-1-propanamine, 3-phenyl- Related Literature

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